Cas no 94135-72-5 (Propanoic acid,2-methyl-, 1-methyl-1-(4-methyl-2-cyclohexen-1-yl)ethyl ester)

• Product name: Propanoic acid,2-methyl-, 1-methyl-1-(4-methyl-2-cyclohexen-1-yl)ethyl ester
• CAS No: 94135-72-5
• MF: C₁₄H₂₄O₂
• MW: 224.33916
• CID: 806444
• PubChem ID: 16206008

Propanoic acid,2-methyl-, 1-methyl-1-(4-methyl-2-cyclohexen-1-yl)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 1-methyl-1-(4-methyl-2-cyclohexen-1-yl)ethyl ester
• 1-methyl-1-(4-methylcyclohex-2-enyl)ethyl isobutyrate
• 2-(4-methylcyclohex-2-en-1-yl)propan-2-yl 2-methylpropanoate
• EINECS 302-943-6
• DTXSID10916320
• 94135-72-5
• NS00066216

• Inchi： InChI=1S/C14H24O2/c1-10(2)13(15)16-14(4,5)12-8-6-11(3)7-9-12/h6,8,10-12H,7,9H2,1-5H3
• InChI Key： URCBVDFQDTZIBF-UHFFFAOYSA-N
• SMILES： CC1CCC(C=C1)C(C)(C)OC(=O)C(C)C

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.9